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Compound of Interest

Compound Name: Chloroform

Cat. No.: B151607 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

chemicals is paramount. This guide provides essential safety and logistical information for the

use of chloroform, a common solvent that is also a suspected carcinogen and can cause

damage to the liver, kidneys, and central nervous system.[1][2][3] Adherence to these

procedures is critical for minimizing exposure and ensuring a safe laboratory environment.

Essential Personal Protective Equipment (PPE)
When handling chloroform, a comprehensive suite of personal protective equipment is

mandatory to prevent skin contact, inhalation, and eye exposure.[1][4]

Gloves: Due to chloroform's ability to penetrate many glove materials quickly, selecting the

appropriate gloves is critical. Standard nitrile gloves offer minimal protection and should be

avoided for anything other than incidental contact.[1][5][6] For prolonged handling, more

resistant materials are required. It is often recommended to wear two pairs of nitrile gloves

for low-volume applications.[3][7] For spill clean-up or more extensive use, gloves with

slower breakthrough times are essential.[3]

Eye and Face Protection: ANSI-approved safety glasses or chemical splash goggles are

required.[1][7] In situations where splashing is a risk, a face shield should be worn in addition

to goggles.[1][2][5]

Body Protection: A lab coat, appropriately sized and fully buttoned, must be worn.[7] For

larger volumes (greater than 1 liter), a flame-resistant lab coat is necessary.[7] An impervious
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apron and chemical-resistant sleeves are recommended when there is a significant risk of

splashing.[2][3] Full-length pants and closed-toe shoes are mandatory to ensure no skin is

exposed.[7][8]

Respiratory Protection: All work with chloroform should be conducted in a certified chemical

fume hood to minimize the inhalation of vapors.[1][6][8] If work must be performed outside of

a fume hood, a respiratory protection analysis should be conducted by environmental health

and safety personnel to determine if a respirator is necessary.[6][7] If required, a full-face

respirator with appropriate cartridges should be used.[6]

Glove Compatibility for Chloroform
The selection of appropriate gloves is a critical step in safely handling chloroform. The

following table summarizes the breakthrough times for various glove materials when exposed

to chloroform. It is important to note that these times can be affected by factors such as glove

thickness, temperature, and the concentration of the chloroform.

Glove Material
Breakthrough Time
(minutes)

Recommendation

Nitrile < 2.5
Not Recommended for

Extended Contact[1][6]

Double Nitrile (4 mil x 2) -
Recommended for low-volume

applications[2][3][7]

Extra Thick Nitrile (8 mil) - Acceptable[2][5]

Viton > 480 Recommended[1][2]

Polyvinyl Acetate (PVA) > 480 Recommended[1][2][5]

Silver Shield > 480
Recommended for spill clean-

up[3]

Natural Rubber (Latex) Not Recommended Not Recommended

Data compiled from multiple sources. On-site testing is strongly advised to determine safe

usage for specific applications.
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Operational Plan for Safe Handling
A systematic approach to handling chloroform is essential to minimize risks. The following

step-by-step plan outlines the procedures for preparation, use, and storage.

1. Preparation:

Ensure a certified chemical fume hood is available and functioning correctly.[6][7]

Verify that an emergency eyewash station and safety shower are accessible.[2]

Assemble all necessary materials and equipment within the fume hood to minimize

movement in and out of the work area.

Don the appropriate personal protective equipment as outlined above.

2. Handling and Use:

Dispense the smallest practical quantity of chloroform needed for the experiment.[3][6]

Keep containers of chloroform tightly closed when not in use.[1][2][3][4]

Transport chloroform in secondary containment, such as a bottle carrier, to prevent spills.[3]

[5][6]

Avoid contact with incompatible materials such as strong bases, acetone, and chemically

active metals like sodium, potassium, and magnesium.[3][5][6]

3. Storage:

Store chloroform in a cool, dry, and well-ventilated area away from light and heat.[1][8]

Ensure containers are clearly labeled and dated upon receipt and opening.[3]

Store in a designated area, such as a flammable storage cabinet, and with secondary

containment.[1][5][6]

Do not store on the floor.[3][5][6]
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Disposal Plan for Chloroform Waste
Chloroform and any materials contaminated with it are considered hazardous waste and must

be disposed of accordingly. Improper disposal can lead to environmental contamination and

legal repercussions.

1. Waste Collection:

Collect all chloroform waste, including contaminated gloves, paper towels, and pipette tips,

in a designated, leak-proof, and clearly labeled hazardous waste container.[4]

The container should be made of a material resistant to chloroform.

Keep the waste container sealed except when adding waste.[4]

2. Waste Storage:

Store the hazardous waste container in a well-ventilated area, within secondary containment,

and away from incompatible materials.[4]

3. Waste Disposal:

Arrange for the disposal of chloroform waste through a certified hazardous waste disposal

service.

Never pour chloroform down the drain or dispose of it in regular trash.[1]

Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

Spill Response:

Small Spills (<1 Liter): If you are trained and have the appropriate PPE and spill kit, you may

clean up a small spill.[4]
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Absorb the spill with an appropriate absorbent material.[4]

Collect the contaminated material in a sealed bag, label it as hazardous waste, and

arrange for disposal.[4]

Large Spills (>1 Liter):

Evacuate the area immediately.[4]

Alert others in the vicinity.[1]

Contact your institution's emergency response team or local emergency services.[1][2][4]

Personnel Exposure:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes at an emergency eyewash station, holding the eyelids open.[1][2][4] Seek immediate

medical attention.[1][4]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes in an emergency shower.[1][4] Seek medical

attention.[1][4]

Inhalation: Move the affected person to fresh air.[1][2][4] If breathing is difficult, provide

oxygen.[1] Seek immediate medical attention.[1][2][4]

Ingestion: Do not induce vomiting.[1] Seek immediate medical attention.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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